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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of common fatigue life prediction models
applicable to E235 steel, a widely used non-alloy structural steel. The performance of these
models is discussed in the context of available experimental data. This document is intended to
assist researchers and professionals in selecting appropriate models for fatigue life
assessment and in understanding the experimental validation process.

Introduction to E235 Steel

E235 steel is a carbon (non-alloy) steel often used in construction and machinery for
applications requiring good weldability and formability.[1] Its mechanical properties, including a
minimum yield strength of 235 MPa, make it suitable for various structural components that
may be subjected to cyclic loading, necessitating an understanding of its fatigue behavior.[1]

Common Fatigue Life Prediction Models

The prediction of fatigue life in metallic materials like E235 steel is primarily approached
through three main methodologies: the stress-life (S-N) approach, the strain-life (e-N)
approach, and the fracture mechanics approach.

o Stress-Life (S-N) Approach: This is the most traditional method, suitable for high-cycle
fatigue (HCF) where stresses are primarily within the elastic region.[2][3] It relates the stress
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amplitude (S) to the number of cycles to failure (N). The relationship is often described by the
Basquin equation.

» Strain-Life (-N) Approach: This approach is more appropriate for low-cycle fatigue (LCF)
where plastic deformation occurs at a local level, such as at notches or other stress
concentrations.[2][3] The Coffin-Manson relationship is a cornerstone of this approach,
relating the plastic strain amplitude to fatigue life. To account for mean stress effects, models
like the Morrow and Smith-Watson-Topper (SWT) equations are used.

o Fracture Mechanics Approach: This method assumes the presence of an initial crack and
predicts the crack growth rate under cyclic loading.[3] It is particularly useful for predicting
the remaining life of a component with a known defect.

A summary of key models within these approaches is presented below.
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Approach Model Description Applicability

Relates stress

amplitude to the ) )
High-Cycle Fatigue

Stress-Life Basquin Equation number of cycles to
(HCF)

failure in the high-

cycle fatigue regime.

Describes the
relationship between
o Coffin-Manson plastic strain Low-Cycle Fatigue
Strain-Life ) )
Relation amplitude and the (LCF)
number of cycles to

failure.

Modifies the Coffin-
o ] Manson relation to ]
Strain-Life Morrow Equation ) LCF with mean stress
include the effect of

mean stress.

An alternative model
to account for mean
] stress effects by
o Smith-Watson-Topper o i
Strain-Life (SWT) considering the LCF with mean stress
product of stress
amplitude and strain

amplitude.

Relates the stress
_ ) intensity factor range Components with
Fracture Mechanics Paris Law o
to the crack growth existing cracks

rate.

Experimental Data for E235 Steel

The validation of any fatigue life prediction model requires robust experimental data. Below is a
summary of the mechanical properties of E235 steel, which are essential inputs for these
models.
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Table 1: Mechanical Properties of E235 Steel

Property Value

Yield Strength (Rp0.2) > 235 MPa[1]
Ultimate Tensile Strength (Rm) 360 - 510 MPa
Elongation at Break 25-26 %
Young's Modulus (E) 190 GPa[4]
Fatigue Strength 140 - 200 MPa[4]

Note: Properties can vary based on the specific condition (e.g., annealed, normalized) and
product form.

Experimental studies on E235 and similar steels like S235 provide insights into their fatigue
behavior under various loading conditions. For instance, low-cycle multiaxial loading tests have
been conducted on E235 steel to analyze its cyclic stress-strain response and fatigue life.[5]

Experimental Protocols

The generation of reliable fatigue data for model validation follows standardized experimental
protocols.

Fatigue Testing Methodology:

e Specimen Preparation: Test specimens are machined from the material stock. For E235
steel, thin-walled hollow specimens are often used for multiaxial fatigue tests.[5] The surface
finish is critical as it can influence crack initiation.

o Test Setup: Fatigue tests are typically performed on servo-hydraulic testing machines
capable of applying controlled cyclic loads or displacements.[5] For axial-torsional testing,
biaxial extensometers are used to measure normal and shear strains.[5]

e Loading Conditions: Tests can be either strain-controlled or stress-controlled. Strain-
controlled tests are common for LCF, while stress-controlled tests are used for HCF.[2][5]
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The loading is typically sinusoidal with a defined stress ratio (R = o_min / _max) and
frequency.

o Data Acquisition: During the test, the load, displacement, and strain are continuously
monitored and recorded. The number of cycles to failure is determined, often defined by a
specific drop in load-carrying capacity or complete fracture of the specimen.

e S-N Curve Generation: To generate an S-N curve, multiple tests are conducted at different
stress amplitudes, and the number of cycles to failure is recorded for each.[6]

Visualization of Fatigue Life Prediction Workflow

The general workflow for predicting the fatigue life of a component is illustrated in the diagram
below. This process starts with defining the material properties and loading conditions and
proceeds through stress/strain analysis to the final life estimation using a selected fatigue
model.

Inputs
Material Properties Loading History
(E, 0_y, 0_uts, etc.) Comperei Ceemey (Stress/Strain Cycles)

Ana Jsis

Stress/Strain Analysis
(FEA or Analytical)

Select Fatigue Model
(e.g., S-N, &-N)

Predicted Fatigue Life
(Number of Cycles)

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DHtBAzdpLNyg&q=EgSTtsn-GLDbi8gGIjDHFUXVZDtm1YuDe6YliZt8s3W8H8a4BjKONo3A7YoWGbGRT2z1Z-eeF60fA8aHeekyAnJSWgFD
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE E235 Steel - Validation & Comparative

Check Availability & Pricing

Click to download full resolution via product page
Caption: General workflow for fatigue life prediction.

Logical Relationships Between Fatigue Models

The different fatigue life prediction models are interconnected and chosen based on the
dominant failure mechanism and loading conditions. The following diagram illustrates the
logical hierarchy and selection criteria for these models.
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Caption: Classification of fatigue life prediction models.

Conclusion

The selection of an appropriate fatigue life prediction model for E235 steel depends on the
specific loading conditions and the desired level of detail in the analysis. For high-cycle fatigue
applications where stresses remain largely elastic, the stress-life (S-N) approach is generally
sufficient. In contrast, for low-cycle fatigue scenarios involving plastic deformation, the strain-
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life (e-N) approach, with considerations for mean stress effects, provides more accurate
predictions. The fracture mechanics approach is indispensable for damage tolerance analyses
where the growth of pre-existing flaws is a concern.

The validation of these models against experimental data specific to E235 steel is crucial for
ensuring the reliability of fatigue life predictions. This guide provides the foundational
information on the models and the experimental procedures required for such a validation,
serving as a valuable resource for researchers and engineers working with this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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